![molecular formula C13H9NO3 B10844031 4-Benzo[d]isoxazol-3-yl-benzene-1,3-diol](/img/no-structure.png)
4-Benzo[d]isoxazol-3-yl-benzene-1,3-diol
Overview
Description
4-Benzo[d]isoxazol-3-yl-benzene-1,3-diol is an organic compound belonging to the class of benzisoxazoles. These are aromatic compounds containing a benzene ring fused to an isoxazole ring. Isoxazole is a five-membered ring with three carbon atoms, one oxygen atom, and one nitrogen atom .
Preparation Methods
The synthesis of 4-Benzo[d]isoxazol-3-yl-benzene-1,3-diol typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of substituted benzene derivatives with hydroxylamine to form the isoxazole ring . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for yield and purity.
Chemical Reactions Analysis
4-Benzo[d]isoxazol-3-yl-benzene-1,3-diol undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.
Substitution: Electrophilic substitution reactions can occur on the benzene ring, often using reagents like halogens or nitrating agents.
Scientific Research Applications
4-Benzo[d]isoxazol-3-yl-benzene-1,3-diol has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-Benzo[d]isoxazol-3-yl-benzene-1,3-diol involves its interaction with specific molecular targets. For example, it has been shown to bind to estrogen receptor beta, influencing gene expression and cellular functions . The pathways involved in its action are still under investigation, but it is believed to modulate various signaling cascades.
Comparison with Similar Compounds
4-Benzo[d]isoxazol-3-yl-benzene-1,3-diol is unique due to its specific structure and properties. Similar compounds include other benzisoxazoles and dihydroxybenzenes, such as:
3-Methylcatechol: A methylated derivative of catechol.
Orcinol: A methylated derivative of resorcinol.
These compounds share some chemical properties but differ in their specific biological activities and applications.
properties
Molecular Formula |
C13H9NO3 |
|---|---|
Molecular Weight |
227.21 g/mol |
IUPAC Name |
4-(1,2-benzoxazol-3-yl)benzene-1,3-diol |
InChI |
InChI=1S/C13H9NO3/c15-8-5-6-9(11(16)7-8)13-10-3-1-2-4-12(10)17-14-13/h1-7,15-16H |
InChI Key |
JTGLWGSJTQMWBD-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NO2)C3=C(C=C(C=C3)O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
